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Compound of Interest

Compound Name: 4-Phenylisoxazol-5-ol

Cat. No.: B096106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the predicted safety and

toxicity profile of 4-Phenylisoxazol-5-ol based on available data for structurally related

compounds and the isoxazole class of molecules. No direct experimental safety and toxicity

data for 4-Phenylisoxazol-5-ol has been identified in the public domain. The information

herein is intended for research and informational purposes only and should not be considered

a substitute for rigorous, compound-specific experimental testing and evaluation.

Executive Summary
4-Phenylisoxazol-5-ol is a heterocyclic compound belonging to the isoxazole class. While

specific toxicological data for this exact molecule is not readily available, this guide synthesizes

information from related isoxazole derivatives and analogous chemical structures to provide a

predictive assessment of its safety and toxicity profile. Isoxazole derivatives are known for a

wide range of biological activities, and their toxicological profiles can vary significantly based on

substitution patterns.[1][2] This document outlines the anticipated physicochemical properties,

potential hazards, and key toxicological endpoints for 4-Phenylisoxazol-5-ol. It also provides

detailed experimental protocols for essential safety and toxicity assays, which would be

required for a formal risk assessment.
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A summary of the predicted physicochemical properties of 4-Phenylisoxazol-5-ol is presented

in Table 1. These properties are crucial for understanding the compound's potential absorption,

distribution, metabolism, and excretion (ADME) characteristics, as well as its likely behavior in

biological systems.

Property Predicted Value Reference

Molecular Formula C₉H₇NO₂ [3]

Molecular Weight 161.16 g/mol [3]

Appearance Solid (predicted) [3]

Melting Point Not available

Boiling Point Not available

Water Solubility Sparingly soluble (predicted)

logP (Octanol-Water Partition

Coefficient)
~1.5 - 2.5 (estimated)

pKa Not available

Hazard Identification and Classification (Predicted)
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)

data for structurally similar compounds, such as 3-phenylisoxazol-5-ol and 5-phenylisoxazol-3-

ol, a predicted hazard classification for 4-Phenylisoxazol-5-ol is provided in Table 2.[3][4][5]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Toxicological Profile (Predicted)
This section details the predicted toxicological profile of 4-Phenylisoxazol-5-ol, drawing

inferences from the broader class of isoxazole derivatives and related heterocyclic compounds.

Acute Toxicity
The primary route of acute toxicity is expected to be oral ingestion. Based on analogs, 4-
Phenylisoxazol-5-ol is predicted to be harmful if swallowed, falling into GHS Category 4 for

acute oral toxicity.[3][4] Dermal and inhalation toxicity data are not available but should be

investigated.

Cytotoxicity
In vitro cytotoxicity is a common characteristic of biologically active small molecules. It is

anticipated that 4-Phenylisoxazol-5-ol would exhibit cytotoxic effects in various cell lines, with

the potency being cell-line and concentration-dependent. The MTT assay is a standard method

to evaluate this endpoint.

Genotoxicity and Mutagenicity
The genotoxic potential of 4-Phenylisoxazol-5-ol is unknown. The Ames test (bacterial reverse

mutation assay) is a critical initial screen for mutagenicity.[6][7][8][9][10] Further evaluation for

clastogenicity (chromosome damage) using an in vitro or in vivo micronucleus assay would be

necessary to fully characterize its genotoxic profile.[11][12][13][14][15]

Carcinogenicity
There is no data on the carcinogenic potential of 4-Phenylisoxazol-5-ol. Long-term animal

bioassays would be required to assess this endpoint.

Reproductive and Developmental Toxicity
The effects of 4-Phenylisoxazol-5-ol on reproduction and development have not been studied.

Pharmacokinetics and Metabolism (Predicted)
The pharmacokinetic properties of isoxazole derivatives can be variable.[16][17][18] The

metabolic fate of the isoxazole ring often involves enzymatic ring opening.[19][20][21][22] For
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4-Phenylisoxazol-5-ol, it is plausible that metabolism could proceed via hydroxylation of the

phenyl ring, followed by conjugation, or through cleavage of the isoxazole ring.
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4-Phenylisoxazol-5-ol Phase I Metabolism
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Phase II Metabolism Conjugated MetaboliteConjugation Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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